Cas no 2580183-45-3 (ethyl 1,1-difluoro-5-azaspiro2.3hexane-4-carboxylate)

• Product Name: ethyl 1,1-difluoro-5-azaspiro2.3hexane-4-carboxylate
• CAS No: 2580183-45-3
• MF: C₈H₁₁F₂NO₂
• MW: 191.17524933815
• CID: 5658116
• PubChem ID: 165893363
• Update Time: 2025-05-24

ethyl 1,1-difluoro-5-azaspiro2.3hexane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1,1-difluoro-5-azaspiro[2.3]hexane-4-carboxylate
• EN300-27726633
• 2580183-45-3
• ethyl 1,1-difluoro-5-azaspiro2.3hexane-4-carboxylate

• Inchi： 1S/C8H11F2NO2/c1-2-13-6(12)5-7(4-11-5)3-8(7,9)10/h5,11H,2-4H2,1H3
• InChI Key： XBOUHFZNIJOUCA-UHFFFAOYSA-N
• SMILES： FC1(CC21CNC2C(=O)OCC)F

Computed Properties

• Exact Mass: 191.07578492g/mol
• Monoisotopic Mass: 191.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl 1,1-difluoro-5-azaspiro2.3hexane-4-carboxylate

Introduction to Ethyl 1,1-difluoro-5-azaspiro2.3hexane-4-carboxylate (CAS No. 2580183-45-3)

Ethyl 1,1-difluoro-5-azaspiro2.3hexane-4-carboxylate (CAS No. 2580183-45-3) is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the spirocyclic class of molecules, characterized by its unique structural framework that integrates a spiro carbon atom connecting two heterocyclic rings. The presence of fluorine atoms and an azaspiro structure imparts distinct chemical properties, making it a subject of interest for various applications in medicinal chemistry and material science.

The molecular structure of Ethyl 1,1-difluoro-5-azaspiro2.3hexane-4-carboxylate consists of a six-membered spirocyclic core, where one ring is an azacyclopropane and the other is a cyclohexane derivative. The introduction of fluorine atoms at the 1,1 position enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. Additionally, the ester functionality at the 4-position provides a site for further chemical modifications, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in spirocyclic compounds due to their potential biological activities and structural rigidity. The azaspiro motif has been particularly explored for its role in modulating enzyme inhibition and receptor binding. For instance, studies have shown that spirocyclic azasubstituents can improve binding affinity and selectivity in protein targets, making them valuable scaffolds for drug discovery.

The fluorinated version of Ethyl 1,1-difluoro-5-azaspiro2.3hexane-4-carboxylate represents a cutting-edge development in this area. Fluorine atoms are known to influence the pharmacokinetic properties of molecules by affecting their solubility, permeability, and metabolic pathways. This compound's unique combination of fluorine substitution and azaspiro structure positions it as a promising candidate for developing novel therapeutic agents.

Recent research has highlighted the utility of this compound in the synthesis of bioactive molecules. For example, derivatives of Ethyl 1,1-difluoro-5-azaspiro2.3hexane-4-carboxylate have been investigated for their potential in inhibiting specific enzymes associated with inflammatory diseases. The spirocyclic core provides a stable platform for designing molecules that can interact with biological targets with high precision.

The ester group in Ethyl 1,1-difluoro-5-azaspiro2.3hexane-4-carboxylate also offers flexibility for chemical transformations. It can be hydrolyzed to form carboxylic acids or converted into other functional groups such as amides or alcohols. This versatility makes it a valuable intermediate in synthetic chemistry, allowing researchers to tailor the properties of their final products.

The synthesis of Ethyl 1,1-difluoro-5-azaspiro2.3hexane-4-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to construct the complex spirocyclic framework efficiently.

In conclusion, Ethyl 1,1-difluoro-5-azaspiro2.3hexane-4-carboxylate (CAS No. 2580183-45-3) is a highly intriguing compound with significant potential in pharmaceutical research. Its unique structural features and chemical properties make it an excellent candidate for further exploration in drug discovery and material science applications.